Cas no 2287270-55-5 (Methyl 2-amino-2-[3-[(3-methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate)

• Product Name: Methyl 2-amino-2-[3-[(3-methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate
• CAS No: 2287270-55-5
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 5979457
• PubChem ID: 137946032
• Update Time: 2025-10-30

Methyl 2-amino-2-[3-[(3-methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-{3-[(3-methylphenyl)methyl]bicyclo[1.1.1]pentan-1-yl}acetate
• 2287270-55-5
• Methyl 2-amino-2-[3-[(3-methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate
• EN300-6761672

• Inchi： 1S/C16H21NO2/c1-11-4-3-5-12(6-11)7-15-8-16(9-15,10-15)13(17)14(18)19-2/h3-6,13H,7-10,17H2,1-2H3
• InChI Key： ALLQPFSTSMCIBD-UHFFFAOYSA-N
• SMILES： O(C)C(C(C12CC(CC3C=CC=C(C)C=3)(C1)C2)N)=O

Computed Properties

• Exact Mass: 259.157228913g/mol
• Monoisotopic Mass: 259.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-2-[3-[(3-methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate

Introduction to Methyl 2-amino-2-[3-[(3-methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate

Methyl 2-amino-2-[3-[(3-methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate, also known by its CAS number NO2287270-55-5, is a complex organic compound with significant potential in the field of medicinal chemistry and drug development. This compound belongs to the class of bicyclic compounds, which are known for their unique structural properties and diverse biological activities. The molecule features a bicyclo[1.1.1]pentane framework, a methyl group attached to a phenyl ring, and an acetate ester group, making it a versatile structure for various chemical modifications and applications.

The synthesis of Methyl 2-amino-2-[3-[(3-methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate involves a series of intricate organic reactions, including alkylation, acetylation, and cyclization processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral drug design and enantioselective catalysis.

One of the most notable aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. Studies have shown that derivatives of this compound exhibit promising anti-inflammatory and analgesic properties, making them valuable candidates for the development of novel pain management therapies. Additionally, its bicyclic structure provides a rigid framework that can be exploited for designing molecules with enhanced pharmacokinetic profiles.

Recent research has focused on the exploration of Methyl 2-amino-2-[3-[(3-methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate's role in enzyme inhibition and receptor binding studies. For instance, computational modeling has revealed that the compound's bicyclic moiety can interact effectively with specific binding pockets in target proteins, suggesting its potential as a lead compound in drug discovery programs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

The versatility of this compound is further highlighted by its application in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) with tailored surface properties, which are highly sought after in nanotechnology and sensor development. Recent breakthroughs in surface chemistry have demonstrated that SAMs formed by derivatives of this compound exhibit excellent stability and selectivity when used as templates for metal nanoparticle synthesis.

In conclusion, Methyl 2-amino-2-[3-[(3-methylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]acetate is a multifaceted compound with applications spanning medicinal chemistry, materials science, and nanotechnology. Its unique structural features and bioactive properties make it an invaluable tool for researchers seeking to develop innovative solutions in these fields.